Cas no 741288-80-2 (Ethyl 1-Boc-Piperazine-2-Carboxylate Hydrochloride Salt)

• Product Name: Ethyl 1-Boc-Piperazine-2-Carboxylate Hydrochloride Salt
• CAS No: 741288-80-2
• MF: C₁₂H₂₃ClN₂O₄
• MW: 294.775022745132
• CID: 560202
• PubChem ID: 53487156
• Update Time: 2025-05-24

Ethyl 1-Boc-Piperazine-2-Carboxylate Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperazinedicarboxylicacid, 1-(1,1-dimethylethyl) 2-ethyl ester, hydrochloride (1:1)
• 1-O-tert-butyl 2-O-ethyl piperazine-1,2-dicarboxylate,hydrochloride
• ETHYL 1-BOC-PIPERAZINE-2-CARBOXYLATE HCL
• ETHYL 1-BOC-PIPERAZINE-2-CARBOXYLATE HYDROCHLORIDE
• 1-TERT-BUTYL 2-ETHYL PIPERAZINE-1,2-DICARBOXYLATE HYDROCHLORIDE
• Piperazine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester hydrochloride
• 1-O-tert-butyl 2-O-ethyl piperazine-1,2-dicarboxylate;hydrochloride
• 1-tert-Butyl 2-ethyl piperazine-1,2-dicarboxylate--hydrogen chloride (1/1)
• 741288-80-2
• AB52528
• DTXSID20705287
• Ethyl 1-Boc-Piperazine-2-Carboxylate Hydrochloride Salt

• Inchi： 1S/C12H22N2O4.ClH/c1-5-17-10(15)9-8-13-6-7-14(9)11(16)18-12(2,3)4;/h9,13H,5-8H2,1-4H3;1H
• InChI Key： JWUOKRJVMRYTLQ-UHFFFAOYSA-N
• SMILES： Cl.O(C(N1CCNCC1C(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.13500
• Monoisotopic Mass: 294.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 67.9A^2

Experimental Properties

• Boiling Point: 368.7°C at 760 mmHg
• Flash Point: 176.8°C
• PSA: 67.87000
• LogP: 1.82710

Ethyl 1-Boc-Piperazine-2-Carboxylate Hydrochloride Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 1-Boc-Piperazine-2-Carboxylate Hydrochloride Salt

Ethyl 1-Boc-Piperazine-2-Carboxylate Hydrochloride Salt: A Comprehensive Overview

Ethyl 1-Boc-Piperazine-2-Carboxylate Hydrochloride Salt, with CAS No. 741288-80-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is widely recognized for its role in drug discovery and development, particularly in the synthesis of bioactive molecules. The Boc (tert-butoxycarbonyl) protecting group plays a pivotal role in controlling the reactivity of the piperazine ring, making it a versatile building block in medicinal chemistry.

Recent studies have highlighted the importance of Ethyl 1-Boc-Piperazine-2-Carboxylate Hydrochloride Salt in the development of novel therapeutics. Researchers have utilized this compound to synthesize various analogs with improved pharmacokinetic properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

The synthesis of Ethyl 1-Boc-Piperazine-2-Carboxylate Hydrochloride Salt involves a multi-step process that includes nucleophilic substitution and protection/deprotection strategies. The hydrochloride salt form ensures stability and solubility, which are critical for its application in biological assays. This compound is also employed as an intermediate in the preparation of complex heterocyclic structures, further underscoring its utility in chemical synthesis.

In terms of applications, Ethyl 1-Boc-Piperazine-2-Carboxylate Hydrochloride Salt has found extensive use in the development of kinase inhibitors, GPCR modulators, and other bioactive agents. Its ability to form stable amides and esters makes it an invaluable tool in medicinal chemistry. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various biological targets, facilitating its optimization for therapeutic purposes.

Moreover, the Boc group's compatibility with various coupling reactions has made this compound a favorite among chemists. The ease of removal under acidic conditions allows for precise control over the synthesis pathway, ensuring high yields and purity. This attribute is particularly advantageous in large-scale production processes required for preclinical studies.

Looking ahead, the demand for Ethyl 1-Boc-Piperazine-2-Carboxylate Hydrochloride Salt is expected to grow as researchers continue to explore its potential in developing next-generation drugs. Its role as a key intermediate in drug discovery pipelines positions it as a critical component in the pharmaceutical industry's quest for innovative treatments.

In conclusion, Ethyl 1-Boc-Piperazine-2-Carboxylate Hydrochloride Salt (CAS No. 741288-80-2) stands out as a vital compound in modern organic chemistry and drug development. Its unique properties and versatile applications make it an indispensable tool for researchers aiming to advance therapeutic interventions across various disease areas.